Cas no 483305-16-4 (2,4-Di-tert-butyl-6-piperazin-1-ylpyrimidine)

2,4-Di-tert-butyl-6-piperazin-1-ylpyrimidine structure
483305-16-4 structure
Product Name:2,4-Di-tert-butyl-6-piperazin-1-ylpyrimidine
CAS No:483305-16-4
MF:C16H28N4
MW:276.420323371887
CID:2828850
PubChem ID:11460084
Update Time:2025-04-21

2,4-Di-tert-butyl-6-piperazin-1-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL2349531
    • DTXSID50466632
    • BXAUDGINNUGUHE-UHFFFAOYSA-N
    • 2,4-di-tert-butyl-6-(piperazin-1-yl)pyrimidine
    • 2-tert-butyl-4-[piperazin-1-yl]-6-tert-butyl-pyrimidine
    • 2,4-di-tert-butyl-6-piperazin-1-ylpyrimidine
    • 483305-16-4
    • DB-422505
    • 2,4-Di-tert-butyl-6-piperazin-1-ylpyrimidine
    • Inchi: 1S/C16H28N4/c1-15(2,3)12-11-13(20-9-7-17-8-10-20)19-14(18-12)16(4,5)6/h11,17H,7-10H2,1-6H3
    • InChI Key: BXAUDGINNUGUHE-UHFFFAOYSA-N
    • SMILES: N1(C2=CC(C(C)(C)C)=NC(C(C)(C)C)=N2)CCNCC1

Computed Properties

  • Exact Mass: 276.23139691Da
  • Monoisotopic Mass: 276.23139691Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 41.1Ų
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